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Compound of Interest

Compound Name: 1,2-Dichloroethane-d4

Cat. No.: B128599

For researchers, scientists, and drug development professionals, the proper handling and
disposal of deuterated solvents like 1,2-Dichloroethane-d4 is a critical component of
laboratory safety and regulatory compliance. This guide provides essential, step-by-step
procedures for the safe disposal of 1,2-Dichloroethane-d4, ensuring the protection of
personnel and the environment.

1,2-Dichloroethane-d4 is a hazardous substance and must be managed as hazardous waste
in accordance with all local, state, and federal regulations.[1][2] It is a highly flammable liquid
and vapor, toxic if inhaled, harmful if swallowed, and a suspected carcinogen.[3][4]

Immediate Safety Precautions

Before handling 1,2-Dichloroethane-d4 for disposal, ensure you are in a well-ventilated area
and wearing appropriate Personal Protective Equipment (PPE).

Minimum PPE Requirements:

Tightly fitting safety goggles or a face shield

Chemical-resistant lab coat

Full-length pants and closed-toe shoes

Nitrile gloves|[5]
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Eliminate all potential ignition sources in the vicinity, as vapors can be explosive.[1][4][6]

Step-by-Step Disposal Protocol

1.

Waste Collection and Segregation:

Collect all 1,2-Dichloroethane-d4 waste, including contaminated materials like gloves and
absorbent pads, in a designated and properly labeled hazardous waste container.[5][7]

Crucially, do not mix 1,2-Dichloroethane-d4 with other solvent waste streams unless
explicitly permitted by your institution's hazardous waste management guidelines.[8]
Halogenated solvents like 1,2-Dichloroethane-d4 require specific disposal methods, and
mixing can increase disposal costs and create dangerous chemical reactions.[9][10]

. Container Management:

Use only appropriate, leak-proof containers for waste storage.[7][11][12]

Keep waste containers tightly closed when not in use to prevent the escape of flammable
and toxic vapors.[5][6][9]

Ensure containers are stored in a designated Satellite Accumulation Area (SAA), which
should be at or near the point of generation.[11][12]

Do not fill containers beyond 90% of their capacity to allow for vapor expansion.[9]

. Labeling Hazardous Waste:

As soon as waste is added, affix a completed hazardous waste label to the container.[5][7]

The label must clearly identify the contents as "Hazardous Waste" and include the full
chemical name: "1,2-Dichloroethane-d4".

Indicate the specific hazards associated with the chemical (e.g., Flammable, Toxic,
Carcinogen).

. Arranging for Disposal:
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» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup and disposal.[2][6]

e The primary recommended method of disposal is incineration in a permitted hazardous
waste incinerator equipped with an afterburner and scrubber.[2]

e Land disposal of 1,2-Dichloroethane is restricted.[2]
5. Spill and Decontamination Procedures:

 In the event of a spill, immediately evacuate non-essential personnel and eliminate all
ignition sources.[1][5]

o Wearing appropriate PPE, contain and absorb the spill using an inert absorbent material
such as sand, diatomite, or universal binders.[3][13]

o Collect the contaminated absorbent material into a sealed, labeled hazardous waste
container for disposal.[3][5]

» Do not allow wash water from cleaning or process equipment to enter drains.[1]

Quantitative Data and Regulatory Information

The following table summarizes key quantitative and regulatory data pertinent to the disposal of
1,2-Dichloroethane.
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Parameter Value / Information Citation
D001 (Ignitability), U077 (as a
EPA Hazardous Waste discarded commercial
: [1][11][12]
Numbers chemical product), D028
(Toxicity Characteristic)
UN Number UN1184 [6]
Disposal is regulated under the
RCRA Regulation Resource Conservation and [2]
Recovery Act.
Hazardous waste incinerators
) ) o must achieve 99.99%
Incineration Efficiency ] [14]
destruction and removal
efficiency.
Toxicity Characteristic
Leaching Procedure (TCLP) 0.5 mg/L [11][12]
Limit
A maximum of 55 gallons of
Satellite Accumulation Area hazardous waste or 1 quart of
[11][12]

(SAA) Limits

acutely toxic waste may be

accumulated.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 1,2-

Dichloroethane-d4 waste.
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Workflow Legend

Action/Process Step Start/End Point Key Decision/Precaution Final Treatment Off-site Process *TSDF: Treatment, Storage, and Disposal Facility

Generation of
1,2-Dichloroethane-d4 Waste

Collect Waste in
Designated Container

Segregate from
Non-Halogenated Solvents

Label Container with
Hazardous Waste Tag

Store in Satellite
Accumulation Area (SAA)

Contact EHS or Licensed
Waste Disposal Service

Waste Pickup by
Authorized Personnel

Transport to a Permitted
TSDF*

Incineration with
Aifterburner and Scrubber

Final Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 1,2-Dichloroethane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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